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Compound of Interest

Compound Name:
2-Methyl-1-(4-methyl-1,3-thiazol-2-

yl)piperazine

CAS No.: 1247455-59-9

Cat. No.: B1422961

Get Quote

Executive Summary
In the optimization of thiazole-tethered piperazine pharmacophores, the position of the methyl

group on the piperazine ring acts as a critical "molecular switch."

2-Methyl Substitution (Proximal): Primarily modulates efficacy (e.g., converting full agonists

to partial agonists) and selectivity by inducing steric strain that alters the N1-C2 torsion

angle. It often reduces potency in sterically tight binding pockets but enhances metabolic

stability near the linkage.

3-Methyl Substitution (Distal): Primarily modulates affinity and lipophilic interaction. It

typically retains the parent binding mode while filling hydrophobic sub-pockets, often leading

to potency gains in enzyme inhibition (e.g., MAGL, AChE) without drastically altering the

scaffold's vector.
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The bioactivity divergence stems from the distinct conformational landscapes imposed by the

methyl group's position relative to the thiazole attachment point (typically N1).

Steric Impact Visualization
The following diagram illustrates the steric pressure points in both isomers.
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Figure 1: Conformational consequences of methyl substitution. The 2-methyl group creates a

"proximal clash" with the N1-linker, forcing the ring into a specific twist, whereas the 3-methyl

group occupies a "distal" equatorial position, preserving the chair conformation.

Comparative Bioactivity Profiles
The following data summarizes key findings from comparative studies in neuropharmacology,

oncology, and metabolic disease.

Table 1: Head-to-Head Bioactivity Comparison
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Therapeutic
Area

Target
2-Methyl

Piperazine

Performance

3-Methyl

Piperazine

Performance

Mechanistic
Insight

Metabolic

Disease
PPARδ (Agonist)

Partial Agonist /

Low

EfficacyReduced

Emax compared

to parent.

Full Agonist /

High

PotencyMaintain

s efficacy but

may lose

subtype

selectivity

against PPARγ.

2-Me sterics

prevent the

"active

conformation" of

Helix 12 in the

nuclear receptor,

acting as a

functional

dimmer switch.

Neuropharmacol

ogy
MAGL (Inhibitor)

Neutral

EffectActivity

similar to

unsubstituted

parent.

Potency

EnhancerSignific

ant activity

retention;

removal leads to

10-fold potency

loss.

3-Me fills a

specific

hydrophobic

pocket in the

MAGL active site

that 2-Me cannot

reach.

Oncology
Cytotoxicity

(K562 Cells)

Activity

AbolishedDrastic

loss of potency in

flavone-tethered

derivatives.

Activity

Retained/Enhanc

edPreferred

substitution

pattern for

antiproliferative

agents.

The 2-Me group

likely disrupts the

planar stacking

required for DNA

intercalation or

kinase binding in

this scaffold.

Antimicrobial
Bacterial Growth

(MIC)

Variable/LowerOf

ten increases

MIC due to poor

fit in bacterial

enzyme active

sites.

High

PotencyOften the

optimal lipophilic

addition for

membrane

permeation.

3-Me balances

lipophilicity

(logP) without

incurring the

steric penalty of

the 2-Me

position.
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Detailed Case Studies
Case Study A: The "Efficacy Switch" in PPARδ Agonists
In the development of piperidinyl-benzothiazole derivatives, the position of the methyl group

determined the nature of the receptor activation.

Observation: The (S)-2-methylpiperazine derivative acted as a partial agonist, whereas the

3-methyl analog (and the 2-ethyl analog) acted as full agonists.

Implication: If your drug candidate causes receptor over-activation (toxicity), switching from

3-Me to 2-Me can "tune down" the efficacy while maintaining binding affinity, a strategy

known as "efficacy dampening."

Case Study B: Hydrophobic Targeting in MAGL Inhibitors
For Monoacylglycerol Lipase (MAGL) inhibitors, the 3-methyl group proved essential.

Observation: Removing the 3-methyl group caused a 10-fold drop in inhibitory activity (IC50).

The 2-methyl isomer did not offer this advantage.

Implication: The 3-position allows the methyl group to access the "lipophilic shelf" of the

enzyme pocket. In thiazole-based enzyme inhibitors, the 3-Me is the preferred starting point

for SAR exploration.

Experimental Protocols
To validate these differences in your own scaffold, use the following standardized workflows.

Protocol 1: Synthesis of Regioisomeric Piperazine-Thiazoles
Objective: Synthesize both 2-Me and 3-Me isomers from a common thiazole electrophile.

Reagents: 2-bromo-4-methylthiazole, (S)-2-methylpiperazine, (R)-2-methylpiperazine (yields

3-Me product upon N1 coupling), K2CO3, DMF.

Step-by-Step:

Preparation: Dissolve 2-bromo-4-methylthiazole (1.0 eq) in anhydrous DMF (0.5 M).
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Coupling (2-Me Isomer): Add 1-Boc-3-methylpiperazine (1.2 eq) and K2CO3 (2.0 eq). Note:

The nucleophilic Nitrogen is distal to the methyl, resulting in the 2-methyl product after

deprotection.

Coupling (3-Me Isomer): Add 1-Boc-2-methylpiperazine (1.2 eq) and K2CO3 (2.0 eq). Note:

The nucleophilic Nitrogen is adjacent to the methyl (hindered). Requires higher temp (80°C

vs 60°C) or longer reaction time.

Deprotection: Treat intermediates with TFA/DCM (1:4) for 2h at RT.

Purification: Flash chromatography (MeOH/DCM gradient).

Protocol 2: Comparative Lipophilicity & Solubility Assay
Rationale: 2-Me and 3-Me isomers often differ significantly in LogD due to the "shielding" of

the basic nitrogen.

Method: Shake-flask method (Octanol/PBS pH 7.4).

Quantify concentration via HPLC-UV.

Expectation: 2-Me isomers often show slightly higher LogD due to steric shielding of the

N1 lone pair, reducing hydration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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